Cas no 100296-67-1 (Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI))

• Product Name: Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI)
• CAS No: 100296-67-1
• MF: C₂₀H₃₅O₅P
• MW: 386.462667703629
• CID: 158492
• PubChem ID: 113573
• Update Time: 2025-04-19

Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI)
• 2-[4-(10-methylundecyl)phenoxy]ethyl dihydrogen phosphate
• 2-(2(Or4)-isododecylphenoxy)ethyl dihydrogen phosphate
• EINECS 309-397-8
• NS00022966
• DTXSID30143111
• 100296-67-1

• Inchi： 1S/C20H35O5P/c1-18(2)10-8-6-4-3-5-7-9-11-19-12-14-20(15-13-19)24-16-17-25-26(21,22)23/h12-15,18H,3-11,16-17H2,1-2H3,(H2,21,22,23)
• InChI Key： NUSRVLPSWNCQMA-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCOC1C=CC(=CC=1)CCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 386.22235
• Monoisotopic Mass: 386.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.092
• Boiling Point: 529.4°Cat760mmHg
• Flash Point: 274°C
• Refractive Index: 1.505
• PSA: 75.99
• LogP: 5.49400